Cas no 20922-03-6 (1-(1-Methylethyl)isoquinoline)
1-(1-Methylethyl)isoquinoline structure
Product Name:1-(1-Methylethyl)isoquinoline
CAS No:20922-03-6
MF:C12H13N
MW:171.238322973251
CID:252630
PubChem ID:12682536
Update Time:2025-04-19
1-(1-Methylethyl)isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-Methylethyl)isoquinoline
- 1-propan-2-ylisoquinoline
- Isoquinoline,1-(1-methylethyl)-
- 1-Isopropylisochinolin
- 1-isopropylisoquinoline
- FT-0645998
- SCHEMBL1102399
- FMJXFOQSCMCXGZ-UHFFFAOYSA-N
- 20922-03-6
- Isoquinoline, 1-(1-methylethyl)-
- DTXSID30506762
- 1-(Propan-2-yl)isoquinoline
- AKOS015841672
-
- Inchi： 1S/C12H13N/c1-9(2)12-11-6-4-3-5-10(11)7-8-13-12/h3-9H,1-2H3
- InChI Key： FMJXFOQSCMCXGZ-UHFFFAOYSA-N
- SMILES： N1C=CC2C=CC=CC=2C=1C(C)C
Computed Properties
- Exact Mass: 171.10500
- Monoisotopic Mass: 171.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 3.35820
1-(1-Methylethyl)isoquinoline Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(1-Methylethyl)isoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189008147-5g |
1-(1-Methylethyl)isoquinoline |
20922-03-6 | 95% | 5g |
$628.00 | 2023-09-02 | |
| Chemenu | CM144619-5g |
1-isopropylisoquinoline |
20922-03-6 | 95% | 5g |
$729 | 2021-08-05 | |
| Chemenu | CM144619-1g |
1-isopropylisoquinoline |
20922-03-6 | 95% | 1g |
$*** | 2023-03-30 | |
| Cooke Chemical | BD9308247-1g |
1-(1-Methylethyl)isoquinoline |
20922-03-6 | 95+% | 1g |
RMB 1142.40 | 2025-02-20 |
1-(1-Methylethyl)isoquinoline Related Literature
-
Guangyue Li,Peiyuan Yao,Rui Gong,Jinlong Li,Pi Liu,Richard Lonsdale,Qiaqing Wu,Jianping Lin,Dunming Zhu,Manfred T. Reetz Chem. Sci. 2017 8 4093
-
Maria Kajtar,L. Radics Chem. Commun. (London) 1967 784
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